Cas no 2973-19-5 (2-Hydroxy-5-nitrobenzyl Chloride)

• Product Name: 2-Hydroxy-5-nitrobenzyl Chloride
• CAS No: 2973-19-5
• MF: C₇H₆ClNO₃
• MW: 187.580440998077
• MDL: MFCD00007341
• CID: 263145
• PubChem ID: 24892790
• Update Time: 2025-07-19

2-Hydroxy-5-nitrobenzyl Chloride Chemical and Physical Properties

Names and Identifiers

• Phenol,2-(chloromethyl)-4-nitro-
• 2-Hydroxy-5-nitrobenzyl Chloride
• 2-Chloromethyl-4-nitrophenol
• 2-(CHLOROMETHYL)-4-NITROPHENOL
• 2-(Chloromethyl)-4-nitrophenol; 2-Hydroxy-5-nitrobenzyl chloride; NSC 128135; NSC 541
• .ALPHA.-CHLORO-4-NITRO-O-CRESOL
• EINECS 221-012-4
• Phenol, 2-(chloromethyl)-4-nitro-
• NSC541
• alpha-Chloro-4-nitro-o-cresol
• DTXSID40183886
• FT-0611966
• 4-06-00-02012 (Beilstein Handbook Reference)
• 2-Chloromethyl-4-nitrophenol(.alpha.-chloro-p-nitro-o-cresol)
• J-017614
• 2973-19-5
• AC-24986
• 2-(chloromethyl)-4-nitro-phenol
• NSC 128135
• NSC128135
• A820030
• 2-Hidroxi-5-nitrobenzilclorura
• 74PC7TJ1MI
• NSC 541
• InChI=1/C7H6ClNO3/c8-4-5-3-6(9(11)12)1-2-7(5)10/h1-3,10H,4H
• BRN 1868797
• PJNPZIYGODMAQE-UHFFFAOYSA-N
• UNII-74PC7TJ1MI
• 4-nitro-2-chloromethylphenol
• AMY25141
• 2-Chloromethyl-4-nitrophenol, 96%
• 2-Hidroxi-5-nitrobenzilclorura [Romanian]
• NSC-128135
• NSC-541
• 2-hydroxy-5-nitro-benzyl chloride
• AKOS000321505
• MFCD00007341
• SCHEMBL360284
• NS00028761
• DB-014089
• G77295
• STK505540
• 2-(Chloromethyl)-4-nitrophenol;
• DTXCID80106377

• MDL： MFCD00007341
• Inchi： 1S/C7H6ClNO3/c8-4-5-3-6(9(11)12)1-2-7(5)10/h1-3,10H,4H2
• InChI Key： PJNPZIYGODMAQE-UHFFFAOYSA-N
• SMILES： ClCC1C(=CC=C(C=1)[N+](=O)[O-])O

Computed Properties

• Exact Mass: 187.00400
• Monoisotopic Mass: 187.004
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: nothing
• Topological Polar Surface Area: 66A^2

Experimental Properties

• Color/Form: White crystals
• Density: 1.472
• Melting Point: 128 °C (dec.) (lit.)
• Boiling Point: 373.4°C at 760 mmHg
• Flash Point: 179.6°C
• Refractive Index: 1.614
• PSA: 66.05000
• LogP: 2.56240
• Solubility: Not determined

2-Hydroxy-5-nitrobenzyl Chloride Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H314
• Warning Statement： P280-P305+P351+P338-P310
• Hazardous Material transportation number：UN 3261 8/PG 2
• WGK Germany：3
• Hazard Category Code： 34
• Safety Instruction： S26-S27-S28-S36/37/39-S45
• RTECS：SK5060000
• Hazardous Material Identification：
• Risk Phrases：R34
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Nitrophenols

Additional information on 2-Hydroxy-5-nitrobenzyl Chloride

Introduction to 2-Hydroxy-5-nitrobenzyl Chloride (CAS No. 2973-19-5)

2-Hydroxy-5-nitrobenzyl Chloride, identified by its Chemical Abstracts Service (CAS) number 2973-19-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and synthetic biology. This compound, featuring a hydroxyl group and a nitro group on a benzene ring with a benzylic chloride substituent, exhibits unique chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules.

The structural configuration of 2-Hydroxy-5-nitrobenzyl Chloride contributes to its versatility in chemical transformations. The presence of the hydroxyl group allows for nucleophilic substitution reactions, while the nitro group can be reduced to an amine or further functionalized. The benzylic chloride moiety is particularly useful in forming carbon-carbon bonds through reactions such as Suzuki-Miyaura cross-coupling or Buchwald-Hartwig amination, making this compound a cornerstone in modern drug discovery and material science.

In recent years, 2-Hydroxy-5-nitrobenzyl Chloride has been explored in the development of novel therapeutic agents. Its reactivity and structural features have been leveraged in the synthesis of small-molecule inhibitors targeting various disease pathways. For instance, studies have demonstrated its utility in creating derivatives that exhibit antimicrobial and anti-inflammatory properties. The nitro group, when strategically positioned in drug molecules, can enhance bioavailability and metabolic stability, which are critical factors in drug design.

One of the most compelling applications of 2-Hydroxy-5-nitrobenzyl Chloride lies in its role as a precursor for peptidomimetics and protease inhibitors. The benzylic chloride functionality enables the introduction of complex side chains into peptide-like structures without disrupting their biological activity. This has opened up new avenues for treating conditions such as cancer, neurodegenerative diseases, and infectious disorders. Researchers have utilized this compound to develop highly specific inhibitors that bind to target enzymes with high affinity and selectivity.

The pharmaceutical industry has also harnessed the potential of 2-Hydroxy-5-nitrobenzyl Chloride in the synthesis of radiolabeled compounds for diagnostic imaging. The ability to incorporate this compound into molecules that can be tagged with radioisotopes has revolutionized positron emission tomography (PET) and single-photon emission computed tomography (SPECT) scans. These imaging techniques are invaluable tools for early detection and monitoring of diseases, providing clinicians with detailed insights into patient physiology without invasive procedures.

Advances in synthetic methodologies have further expanded the applications of 2-Hydroxy-5-nitrobenzyl Chloride. Catalytic processes, such as transition-metal-catalyzed reactions, have enabled more efficient and scalable production methods. This has not only reduced costs but also improved the quality and purity of the final products. The development of greener synthetic routes aligns with global efforts to minimize environmental impact while maintaining high standards of chemical manufacturing.

Moreover, 2-Hydroxy-5-nitrobenzyl Chloride has found utility in materials science, particularly in the design of advanced polymers and functional materials. Its incorporation into polymer backbones can impart unique properties such as enhanced thermal stability or biodegradability. These materials are being explored for applications ranging from biomedicine to electronics, where precise control over molecular architecture is essential.

The future prospects for 2-Hydroxy-5-nitrobenzyl Chloride are promising, with ongoing research uncovering new synthetic pathways and applications. As computational chemistry and artificial intelligence continue to advance, the design and optimization of molecules like this one will become even more efficient. Collaborative efforts between academia and industry are likely to drive innovation, leading to breakthroughs that could transform healthcare and material science.

In conclusion, 2-Hydroxy-5-nitrobenzyl Chloride (CAS No. 2973-19-5) is a multifaceted compound with broad implications across multiple scientific disciplines. Its unique structural features and reactivity make it an indispensable tool in pharmaceutical synthesis, diagnostic imaging, and materials engineering. As research progresses, we can anticipate even more innovative applications emerging from this versatile chemical building block.